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Compound of Interest

Compound Name: Biuret, 1-phenethyl-

Cat. No.: B15485977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The biuret functional group, characterized by the linkage of two urea molecules with the

elimination of ammonia, presents a unique scaffold with diverse chemical reactivity. This

technical guide provides a comprehensive exploration of the synthesis, key reactions, and

applications of the biuret functional group, with a particular focus on its relevance in

coordination chemistry and drug development.

Synthesis of the Biuret Functional Group
The primary industrial synthesis of biuret involves the controlled thermal decomposition of urea.

[1] When urea is heated, it can undergo a condensation reaction to form biuret and ammonia.
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Figure 1: Synthesis of Biuret from Urea.

A detailed experimental protocol for the synthesis of biuret from urea is outlined below.

Experimental Protocol: Synthesis of Biuret from Urea
Objective: To synthesize biuret by the thermal decomposition of urea.

Materials:

Urea

Heating mantle or sand bath

Round-bottom flask

Condenser

Collection flask

Vacuum pump (optional)

Procedure:

Place a known quantity of urea into a round-bottom flask.

Set up a distillation apparatus with a condenser and a collection flask to capture the

ammonia byproduct.

Heat the urea to a temperature between 130-205°C.[2] The application of a vacuum

(pressure not exceeding 200 mm of mercury) can significantly increase the rate of reaction

and improve the yield of biuret.[2]

Maintain the temperature and pressure for a sufficient duration to allow for the conversion of

urea to biuret. The reaction progress can be monitored by the evolution of ammonia.

After the reaction is complete, the molten mixture is allowed to cool and solidify.
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The crude biuret can be purified by recrystallization from hot water.

Chemical Reactivity of the Biuret Functional Group
The biuret functional group exhibits a range of chemical reactivities, the most notable of which

are its coordination with metal ions, particularly in the biuret test, and its susceptibility to

hydrolysis.

The Biuret Test: A Hallmark Reaction
The biuret test is a widely used colorimetric assay for the qualitative and quantitative

determination of proteins and peptides.[3][4] The principle of the test lies in the ability of the

peptide bonds in proteins (which are structurally similar to the bonds in biuret) to form a

characteristic colored coordination complex with copper(II) ions in an alkaline environment.[3]

[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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